Cas no 922005-42-3 (N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide)

• Product Name: N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide
• CAS No: 922005-42-3
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5748934
• PubChem ID: 40889564
• Update Time: 2025-06-03

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide
• BDBM50150873
• 4-isobutoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 922005-42-3
• F2278-0177
• AKOS024635820
• N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-(2-methylpropoxy)benzenesulfonamide
• CHEMBL3774673

• Inchi： 1S/C20H24N2O4S/c1-14(2)13-26-17-6-8-18(9-7-17)27(24,25)21-16-5-10-19-15(12-16)4-11-20(23)22(19)3/h5-10,12,14,21H,4,11,13H2,1-3H3
• InChI Key： DJFZVKYPNQDUKL-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3C)(=O)=O)=CC=C(OCC(C)C)C=C1

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide: A Comprehensive Overview

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 922005-42-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural framework that includes a tetrahydroquinoline moiety and a substituted benzene ring. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The tetrahydroquinoline moiety is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This structural feature is often associated with anti-inflammatory, antiviral, and neuroprotective activities. In the context of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide, the presence of the tetrahydroquinoline ring suggests potential interactions with enzymes and receptors involved in inflammatory pathways and neurological disorders.

The sulfonamide group is another critical component of this compound. Sulfonamides are widely used in pharmaceuticals due to their broad spectrum of biological activities, including antibacterial and antifungal properties. In this specific compound, the sulfonamide group is attached to a substituted benzene ring, which can enhance its solubility and bioavailability. This structural arrangement may also influence the compound's binding affinity to specific protein targets.

Recent research has highlighted the potential therapeutic applications of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory processes.

The pharmacokinetic profile of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the drug reaches its target tissues in sufficient concentrations to exert its desired effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-y)-l)-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 922005-42-3) represents a promising therapeutic agent with potential applications in treating inflammatory diseases and neurodegenerative disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.